Cas no 851322-39-9 (3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone)

• Product Name: 3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone
• CAS No: 851322-39-9
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• MDL: MFCD22573742
• CID: 832200
• PubChem ID: 69440808
• Update Time: 2025-10-25

3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazaspiro[5.5]undecane, 3-benzoyl-
• 3,9-DIAZASPIRO[5.5]UNDEC-3-YLPHENYL-METHANONE
• 3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone
• METHANONE, 3,9-DIAZASPIRO[5.5]UNDEC-3-YLPHENYL-
• CS-0000424
• 3-benzoyl-3,9-diazaspiro[5.5]undecane
• AHKQYEODBOZZJS-UHFFFAOYSA-N
• DTXSID80740518
• SB43994
• AKOS025311310
• CHEMBL5177340
• BJB32239
• Methanone,3,9-diazaspiro[5.5]undec-3-ylphenyl-
• EN300-24990695
• Z2395530363
• SCHEMBL5436686
• (3,9-Diazaspiro[5.5]undecan-3-yl)(phenyl)methanone
• 851322-39-9
• PHENYL(3,9-DIAZASPIRO[5.5]UNDECAN-3-YL)METHANONE
• MFCD22573742

• MDL： MFCD22573742
• Inchi： 1S/C16H22N2O/c19-15(14-4-2-1-3-5-14)18-12-8-16(9-13-18)6-10-17-11-7-16/h1-5,17H,6-13H2
• InChI Key： AHKQYEODBOZZJS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCC2(CCNCC2)CC1

Computed Properties

• Exact Mass: 272.18900
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 3.25300

Additional information on 3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone

Recent Advances in the Study of 3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone (CAS: 851322-39-9)

3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone (CAS: 851322-39-9) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, highlighting its promise as a scaffold for drug development. This research brief consolidates the latest findings on this compound, providing insights into its current applications and future directions.

The compound's spirocyclic structure, characterized by a central spiro[5.5]undecane core, offers a rigid framework that can enhance binding affinity and selectivity toward biological targets. Researchers have explored its utility in the design of novel ligands for G protein-coupled receptors (GPCRs) and other protein targets implicated in neurological and metabolic disorders. Recent synthetic methodologies have improved the efficiency of producing 3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone, enabling broader exploration of its derivatives.

Pharmacological studies have demonstrated that this compound exhibits modulatory effects on specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest potential applications in treating psychiatric disorders such as schizophrenia and depression. Additionally, its ability to interact with enzymes like phosphodiesterases (PDEs) has opened avenues for investigating its role in cardiovascular and inflammatory diseases.

Recent preclinical evaluations have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate favorable bioavailability and metabolic stability, supporting its candidacy for further drug development. However, challenges such as optimizing selectivity and minimizing off-target effects remain areas of active research.

In conclusion, 3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone (CAS: 851322-39-9) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potentials. Ongoing research aims to refine its pharmacological properties and explore novel applications, positioning it as a valuable tool for addressing unmet medical needs. Future studies will likely focus on clinical translation and the development of targeted derivatives with enhanced efficacy and safety profiles.